ethyl 3-(4-(N,N-dimethylsulfamoyl)benzamido)-5-phenylthiophene-2-carboxylate

• IUPAC Name: ethyl 3-[[4-(dimethylsulfamoyl)benzoyl]amino]-5-phenylthiophene-2-carboxylate
• InChI: InChI=1S/C22H22N2O5S2/c1-4-29-22(26)20-18(14-19(30-20)15-8-6-5-7-9-15)23-21(25)16-10-12-17(13-11-16)31(27,28)24(2)3/h5-14H,4H2,1-3H3,(H,23,25)
• InChI Key: QEJLWSJXTSIPSF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)C2=CC=CC=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C22H22N2O5S2
• Molecular Weight: 458.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the various functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure and the nature of its functional groups. These could include properties like solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Synthesis of Conformationally Restricted Dopamine Analogues

Research has explored the synthesis of bridged 3-benzazepine derivatives as conformationally restricted dopamine analogues, using compounds similar to ethyl 3-(4-(N,N-dimethylsulfamoyl)benzamido)-5-phenylthiophene-2-carboxylate. These studies focus on creating molecules that mimic the structure and function of dopamine, a critical neurotransmitter in the brain, to understand better its role and potential therapeutic applications in neurological disorders (Gentles, Middlemiss, Proctor, & Sneddon, 1991).

Photochemical Studies and Singlet Oxygen Activation

Another research avenue involves the photochemical reaction of related compounds, examining their photophysical properties and singlet oxygen activation capabilities. These studies are crucial for developing new materials and methods in photodynamic therapy, a treatment approach that uses light-activated compounds to target and destroy cancer cells or pathogens (Amati, Belviso, D’Auria, Lelj, Racioppi, & Viggiani, 2010).

Development of Metal-Organic Frameworks (MOFs)

Carboxylate-assisted synthesis of ethylamide metal–organic frameworks (MOFs) showcases an application in materials science. These frameworks have unique properties, such as high porosity and surface area, making them suitable for gas storage, catalysis, and drug delivery systems. The synthesis and characterization of these MOFs contribute to the expanding library of materials with potential utility in various industrial and medical fields (Sun et al., 2012).

Antioxidant and Anti-Inflammatory Activities

Compounds structurally related to this compound have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. Such studies are pivotal in the search for new therapeutic agents that can mitigate oxidative stress and inflammation, which are underlying factors in many chronic diseases. The findings from these studies contribute to drug discovery and development efforts aimed at treating conditions such as arthritis, cardiovascular diseases, and neurodegeneration (Madhavi, Sree Ramya, 2017).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules or systems, often in a biological context. Without specific information on what this compound is used for or how it interacts with other molecules, it’s challenging to provide a detailed mechanism of action.